Cas no 2680685-13-4 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dimethylsilinane-4-carboxylic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dimethylsilinane-4-carboxylic acid
• CAS No: 2680685-13-4
• MF: C₂₃H₂₇NO₄Si
• MW: 409.550287485123
• CID: 5620691
• PubChem ID: 165929977
• Update Time: 2025-10-22

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dimethylsilinane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,1-dimethylsilinane-4-carboxylic acid
• EN300-28303603
• 2680685-13-4
• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dimethylsilinane-4-carboxylic acid

• Inchi： 1S/C23H27NO4Si/c1-29(2)13-11-23(12-14-29,21(25)26)24-22(27)28-15-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20H,11-15H2,1-2H3,(H,24,27)(H,25,26)
• InChI Key： XCVWROQWANGZRO-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)CCC(C(=O)O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 409.17093488g/mol
• Monoisotopic Mass: 409.17093488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dimethylsilinane-4-carboxylic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dimethylsilinane-4-carboxylic acid: A Comprehensive Overview

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dimethylsilinane-4-carboxylic acid, with the CAS number 2680685-13-4, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, materials science, and biotechnology. This compound is notable for its unique structure, which combines elements of fluorenylmethoxycarbonyl (Fmoc) groups and siloxane frameworks, making it a versatile building block for advanced materials and biochemical applications.

The molecular structure of this compound is characterized by a central siloxane backbone, which provides exceptional thermal stability and mechanical resilience. The presence of the Fmoc group introduces additional functionality, enabling the molecule to participate in a wide range of chemical reactions, including peptide synthesis and polymerization processes. Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems, where its biocompatibility and controlled degradation properties are highly advantageous.

One of the most promising applications of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dimethylsilinane-4-carboxylic acid lies in its use as a precursor for bioresorbable polymers. Researchers have demonstrated that this compound can be polymerized to form materials that exhibit excellent biocompatibility and tunable degradation rates, making them ideal for use in medical implants and tissue engineering scaffolds. Furthermore, its ability to undergo controlled cleavage under physiological conditions has opened new avenues for targeted drug delivery systems.

In addition to its biomedical applications, this compound has also found utility in the field of catalysis. The siloxane framework provides a robust platform for anchoring catalytic sites, while the Fmoc group can be modified to introduce specific functionalities. Recent advancements in asymmetric catalysis have leveraged this compound's unique properties to develop highly efficient catalysts for enantioselective reactions, which are critical in the synthesis of chiral pharmaceuticals.

The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dimethylsilinane-4-carboxylic acid involves a multi-step process that combines organometallic chemistry with traditional organic synthesis techniques. The key steps include the preparation of the Fmoc group via fluorenone-based reactions and its subsequent coupling with a siloxane derivative through nucleophilic substitution or condensation mechanisms. Recent optimizations in these synthetic protocols have significantly improved yields and reduced production costs, making this compound more accessible for large-scale applications.

From an environmental perspective, the biodegradability of this compound has been extensively studied. Research indicates that under specific conditions, such as those found in composting environments or enzymatic hydrolysis systems, this compound can undergo controlled degradation without releasing harmful byproducts. This property is particularly valuable in the context of sustainable chemistry and green manufacturing practices.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dimethylsilinane-4-carboxylic acid represents a cutting-edge material with diverse applications across multiple disciplines. Its unique combination of thermal stability, biocompatibility, and functional versatility positions it as a key player in the development of next-generation materials and therapeutic agents. As research continues to uncover new potential uses for this compound, its impact on various industries is expected to grow significantly.